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Compound of Interest

Compound Name: NHI-2

Cat. No.: B15576483

f Get Quote

For researchers, scientists, and drug development professionals utilizing NHI-2, a potent and

selective inhibitor of lactate dehydrogenase A (LDHA), ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. While a specific Safety Data

Sheet (SDS) with detailed disposal instructions for NHI-2 is not publicly available, established

best practices for the disposal of laboratory research chemicals provide a clear and safe path

forward. This guide outlines the necessary procedures to manage NHI-2 waste, ensuring

compliance and safety.

Key Characteristics of NHI-2

Understanding the known properties of NHI-2 is the first step in a sound disposal plan. The

following table summarizes its key characteristics.

Property

Value

Chemical Name

Methyl 1-hydroxy-6-phenyl-4-

(trifluoromethyl)-1H-indole-2-carboxylate

CAS Number 1269802-97-2

Molecular Formula C17H12F3NOs3

Appearance Solid

Solubility Soluble in DMSO and Ethanol

Primary Use Laboratory research as an LDHA inhibitor
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Step-by-Step Disposal Protocol for NHI-2

The following protocol provides a systematic approach to the safe disposal of NHI-2 waste,
including pure compound, contaminated materials, and solutions.

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste streams containing NHI-2. This includes:
e Unused or expired pure NHI-2 powder.

e Solutions containing NHI-2, such as those prepared in DMSO or ethanol.

o Contaminated labware, including vials, pipette tips, gloves, and bench paper.

Each waste stream should be collected in a separate, clearly labeled, and chemically
compatible container.

Step 2: Waste Container Labeling

Accurately label all waste containers with the following information:
e The words "Hazardous Waste."

e The full chemical name: "NHI-2 (Methyl 1-hydroxy-6-phenyl-4-(trifluoromethyl)-1H-indole-2-
carboxylate)".

e The CAS Number: "1269802-97-2".
e The solvent used (e.g., "in DMSQO") and its approximate concentration.

e An indication of the potential hazards (e.g., "Caution: Research Chemical, Toxicological
Properties Not Fully Characterized").

e The date the waste was first added to the container.

Step 3: Consult Institutional Environmental Health &
Safety (EHS)
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This is the most critical step. Your institution's Environmental Health and Safety (EHS)
department is the definitive resource for chemical disposal procedures. Provide them with all
available information on NHI-2, including the information in this guide. They will provide specific
instructions based on local, state, and federal regulations.

Step 4: Storage of Waste

Store the labeled hazardous waste containers in a designated, secure area within the
laboratory. This area should be:

o Well-ventilated.
o Away from incompatible materials.

o Clearly marked as a hazardous waste accumulation area.

Step 5: Arrange for Professional Disposal

Do not dispose of NHI-2 down the drain or in the regular trash. Chemical waste must be
collected and disposed of by a licensed hazardous waste disposal company. Your institution's
EHS office will coordinate this.

Experimental Protocols Referenced

While no specific experimental protocols for the disposal of NHI-2 are cited in publicly available
literature, the recommended procedure is based on the standard protocols for the handling and
disposal of novel or uncharacterized research chemicals as outlined in institutional chemical
hygiene plans and general laboratory safety manuals. The core principle is to treat the
substance as hazardous until proven otherwise and to consult with EHS professionals for
guidance.

Visualizing the NHI-2 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of NHI-2.
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Figure 1. A workflow diagram outlining the key stages for the safe and compliant disposal of
NHI-2 waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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